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Compound of Interest

Compound Name: Lanraplenib

Cat. No.: B608459 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Lanraplenib, a selective spleen tyrosine kinase (Syk) inhibitor used in research. Adherence to

these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety Information: Hazard Classification
There are conflicting Safety Data Sheets (SDS) regarding the hazard classification of

Lanraplenib. A conservative approach, treating the compound as hazardous, is strongly

recommended. One SDS for Lanraplenib succinate classifies it as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1]. Another SDS for Lanraplenib states the

substance is not classified according to the Globally Harmonized System (GHS)[2].

Guiding Principle: Due to the potential for significant environmental toxicity, all Lanraplenib
waste must be handled and disposed of as hazardous chemical waste. Avoid release to the

environment[1].

Data Presentation: Lanraplenib Safety and Hazard
Information
The following table summarizes the available quantitative and qualitative safety data for

Lanraplenib and its succinate salt.
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Parameter
Lanraplenib (Cayman
Chemical)[2]

Lanraplenib Succinate (DC
Chemicals)[1]

GHS Classification Not Classified
Acute toxicity, Oral (Category

4)

Acute aquatic toxicity

(Category 1)

Chronic aquatic toxicity

(Category 1)

Hazard Statements None H302: Harmful if swallowed

H410: Very toxic to aquatic life

with long lasting effects

Precautionary Statements None
P273: Avoid release to the

environment

P501: Dispose of

contents/container to an

approved waste disposal plant

Signal Word None No data available

Pictograms None No data available

Step-by-Step Disposal Protocol for Lanraplenib
Waste
This protocol outlines the necessary steps for the safe disposal of Lanraplenib from a

laboratory setting. This includes pure (unused) compound, contaminated labware (e.g., pipette

tips, tubes, gloves), and solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling Lanraplenib waste.
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2. Waste Segregation:

Do not mix Lanraplenib waste with non-hazardous waste.

Maintain separate, clearly labeled waste containers for:

Solid Waste: Contaminated items such as gloves, weighing paper, and empty vials.

Liquid Waste: Unused solutions or quenched reaction mixtures containing Lanraplenib.

Sharps: Contaminated needles or other sharp objects must be placed in a designated

sharps container for hazardous chemical waste.

3. Waste Collection and Containment:

Collect all Lanraplenib waste in a designated, sealed, and leak-proof container.

The container must be made of a material compatible with the solvents used (if any).

Label the container clearly with "Hazardous Waste," the name "Lanraplenib," and any other

chemical constituents.

4. Prohibited Disposal Methods:

DO NOT dispose of Lanraplenib, in any form, down the sink or in the regular trash. This is

to prevent its release into the environment, where it is potentially very toxic to aquatic life[1].

5. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area, such as a satellite

accumulation area, until it is collected.

Ensure the storage area is away from incompatible materials.

6. Final Disposal:

All waste containing Lanraplenib must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
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contractor.

Follow all local, state, and federal regulations for hazardous waste disposal. The final

disposal method will likely be incineration at an approved facility[1][3][4].

Experimental Protocols
No specific experimental protocols for the chemical deactivation of Lanraplenib for disposal

are available in the reviewed literature. The recommended procedure is physical segregation

and disposal via a certified hazardous waste management service. The step-by-step protocol

provided above should be adopted as the standard operating procedure for handling

Lanraplenib waste.

Mandatory Visualization: Lanraplenib Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lanraplenib waste in a laboratory setting.
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Lanraplenib Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

What is the waste type?

Solid Waste
(e.g., contaminated gloves, vials)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Sharps Waste
(e.g., contaminated needles)

Sharps

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Labeled
Hazardous Sharps Container

CRITICAL: Do NOT dispose of
in regular trash or down the drain

Store in Designated Satellite
Accumulation Area

Contact Institutional EHS for Pickup

Disposal by Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Lanraplenib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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